N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride
Overview
Description
N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride, also known as N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride, is a useful research compound. Its molecular formula is C20H25ClN2O and its molecular weight is 344.9 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 48.9 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
63207-78-3 |
|---|---|
Product Name |
N-(2'-Pyrrolidinoethyl)diphenylacetamide hydrochloride |
Molecular Formula |
C20H25ClN2O |
Molecular Weight |
344.9 g/mol |
IUPAC Name |
2,2-diphenyl-N-(2-pyrrolidin-1-ylethyl)acetamide;hydrochloride |
InChI |
InChI=1S/C20H24N2O.ClH/c23-20(21-13-16-22-14-7-8-15-22)19(17-9-3-1-4-10-17)18-11-5-2-6-12-18;/h1-6,9-12,19H,7-8,13-16H2,(H,21,23);1H |
InChI Key |
DURRPOQFSGOCHC-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)CCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
Canonical SMILES |
C1CCN(C1)CCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl |
solubility |
48.9 [ug/mL] |
synonyms |
F 1459 F-1459 N-(2'-ethylpyrrolidino)diphenylacetamide hydrochloride |
Origin of Product |
United States |
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